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Compound of Interest

Compound Name: 1-Chloro-2-methylpropane

Cat. No.: B167039

An In-depth Technical Guide to 1-Chloro-2-
methylpropane

Introduction

1-Chloro-2-methylpropane, also commonly known as isobutyl chloride, is a halogenated
organic compound with the chemical formula C4H9CI.[1][2] It is a cleatr, colorless, and volatile
liquid at room temperature.[3][4] This compound serves as a crucial intermediate in organic
synthesis, particularly in the production of amines and other derivatives for the pharmaceutical,
agrochemical, and rubber industries.[1] Its utility also extends to its role as a solvent in various
chemical processes.[1][5] This document provides a comprehensive overview of the chemical
and physical properties of 1-chloro-2-methylpropane, along with experimental protocols for
their determination and relevant safety information.

Chemical and Physical Properties

The fundamental properties of 1-chloro-2-methylpropane are summarized in the tables below.
These properties are critical for its handling, storage, and application in research and industrial
settings.

Table 1: General and Chemical Properties
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Property Value References
IUPAC Name 1-Chloro-2-methylpropane [6]
Synonyms Isobutyl chloride, Propane, 1- 7]
chloro-2-methyl-
CAS Number 513-36-0 [718]
Molecular Formula C4HoClI [1112]61181
Molecular Weight 92.57 g/mol [6][8]1[9]
Chemical Structure (CH3)2CHCH:CI [8]

Reactivity

Incompatible with strong
oxidizing agents.[7][10] Reacts
with lithium to form
isobutyllithium.[10][11] It is
prone to solvolysis reactions
when dissolved in polar
solvents.[3][4]

Hazardous Decomposition

Upon combustion or thermal
decomposition, it may release
toxic fumes such as carbon
monoxide, carbon dioxide, and

hydrogen chloride.[7]

Table 2: Physical Properties
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Property Value References
Appearance Clear, colorless liquid 2131711 1]
Odor Strong [7]
Melting Point -131 °C [2][7][8][11]
Boiling Point 68-69 °C (at 760 mmHgQ) [L12103171811 1]
Density 0.883 g/mL at 25 °C [2][8][11]
Vapor Pressure 120 mmHg at 20 °C [7]
Vapor Density 3.19 (Air=1) [7]
Refractive Index (n20/D) 1.398 [2][8][11]
Insoluble in water (28 mg/L at
- 20 °C).[2][71[8][9] Miscible with
Solubility )
alcohol and diethyl ether.[2][8]
[91[10]
Dipole Moment 2.00D [12]

Table 3: Safety and Flammability Data
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Property Value References
GHS Pictogram GHSO02 (Flammable) [8]
Signal Word Danger [7][8]
H225: Highly flammable liquid
Hazard Statement [81[13]
and vapor
-7 °C (19.4 °F) (method not
Flash Point specified) / -19.39 °C (-2.9 °F) [718]
(closed cup)
Autoignition Temperature 395 °C (743 °F) [7]
Flammability Limits Lower: 2.00%, Upper: 8.80% [7]
Storage Temperature 2-8°C recommended [31[8]
Table 4: Spectroscopic Data
Spectroscopy Type Key Features References
C-H stretching: ~2880-3080
cm~1; C-C-C skeletal
Infrared (IR) vibrations: ~1140-1175 cm™1 [14]
and 840-790 cm~%; C-ClI
stretching: ~580-780 cm~!
Shows 3 distinct proton
Proton NMR (*H NMR) environments with an [15]
integrated signal ratio of 6:2:1.
Exhibits molecular ion peaks
(M*) at m/z 92 and 94 (due to
Mass Spectrometry (MS) 35Cl and 37Cl isotopes). The [16]

base ion peak is observed at
m/z 43.

Experimental Protocols
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Detailed methodologies for determining key physical properties of 1-chloro-2-methylpropane

are provided below. These protocols are based on standard laboratory techniques.

Protocol 1: Determination of Boiling Point (Thiele Tube
Method)

This method determines the boiling point of a liquid using a small sample size.[17][18]

Apparatus:

Thiele tube

Thermometer (-10 to 110 °C)

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Rubber band or thread

Heat source (Bunsen burner or heating mantle)

Mineral oil

Procedure:

Fill the Thiele tube with mineral oil to a level just above the top of the side arm.
Add approximately 0.5 mL of 1-chloro-2-methylpropane to the small test tube.
Place the capillary tube, sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band, ensuring the bottom of the tube
is level with the thermometer bulb.

Insert the thermometer and attached tube into the Thiele tube, ensuring the sample is
immersed in the oil bath. The rubber band should remain above the oil level.
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o Gently heat the side arm of the Thiele tube with a heat source. Convection currents will
ensure uniform temperature distribution.[18]

» As the temperature rises, a slow stream of bubbles will emerge from the open end of the
capillary tube.

o Continue heating until a rapid and continuous stream of bubbles is observed. This indicates
the temperature is just above the boiling point.

e Remove the heat source and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles stops and the liquid is
just drawn back into the capillary tube.[18] Record this temperature.

Protocol 2: Determination of Density

This protocol outlines the measurement of density using a graduated cylinder and an electronic
balance.[19][20]

Apparatus:

e 10 mL or 25 mL graduated cylinder

» Electronic balance (readable to at least 0.01 g)

o Pasteur pipette

Procedure:

o Ensure the graduated cylinder is clean and completely dry.

o Place the empty graduated cylinder on the electronic balance and tare the mass to zero. If
taring is not possible, record the mass of the empty cylinder.

o Carefully add a specific volume of 1-chloro-2-methylpropane (e.g., 10.0 mL) to the
graduated cylinder. Use a Pasteur pipette for precise volume adjustment, ensuring the
bottom of the meniscus is on the volume mark.
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» Record the mass of the graduated cylinder containing the liquid.

« If the balance was not tared, calculate the mass of the liquid by subtracting the mass of the
empty cylinder from the total mass.

o Calculate the density using the formula: Density (g/mL) = Mass (g) / Volume (mL).

e The procedure can be repeated with different volumes to ensure accuracy.[20]

Protocol 3: Determination of Solubility/Miscibility

This protocol determines the solubility of 1-chloro-2-methylpropane in various solvents.[21]
[22]

Apparatus:

o Several small test tubes

o Test tube rack

e Graduated pipettes or cylinders

o Vortex mixer or spatula for stirring
Procedure:

o Label a series of test tubes with the names of the solvents to be tested (e.g., Water, Ethanol,
Diethyl Ether).

e Add 2 mL of a chosen solvent to the corresponding test tube.

e Add approximately 0.5 mL of 1-chloro-2-methylpropane to the same test tube.
 Vigorously shake the test tube or stir the mixture with a spatula for 60 seconds.[21]
» Allow the mixture to stand and observe the result.

o Soluble/Miscible: The mixture forms a single, clear, homogeneous phase.
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o Insoluble/Immiscible: The mixture forms two distinct layers or appears cloudy/emulsified.
[21]

¢ Record the observations for each solvent.

Visualizations

The following diagrams, generated using the DOT language, illustrate key relationships and
workflows relevant to 1-chloro-2-methylpropane.

1-Chloro-2-methylpropane Core Information

1-Chloro-2-methylpropane
(Isobutyl Chloride)

Physical Properties Chemical Properties Safety Information
Physical Details / ¥:hemical Deétails \ \{fity Details
Boiling Point: Melting Point: Density: Solubility: Formula: Mol. Weight: Reactivity: Hazard: Storage: PPE:
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Caption: Overview of 1-Chloro-2-methylpropane properties.
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Caption: Synthesis workflow for 1-Chloro-2-methylpropane.
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Caption: Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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